Cas no 58697-57-7 (Phenol, 2-(1H-indol-2-yl)-4-methyl-)

• Product Name: Phenol, 2-(1H-indol-2-yl)-4-methyl-
• CAS No: 58697-57-7
• MF: C₁₅H₁₃NO
• MW: 223.269823789597
• CID: 341201
• PubChem ID: 1349072
• Update Time: 2025-04-19

Phenol, 2-(1H-indol-2-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-indol-2-yl)-4-methyl-
• 2-(1H-indol-2-yl)-4-methylphenol
• 58697-57-7
• Oprea1_451184
• HMS2416L06
• CHEMBL1502851
• DTXSID60361927
• MLS000111130
• SCHEMBL11478915
• SMR000107057

• Inchi： 1S/C15H13NO/c1-10-6-7-15(17)12(8-10)14-9-11-4-2-3-5-13(11)16-14/h2-9,16-17H,1H3
• InChI Key： MUKYIYYGYCUBRL-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 223.09979
• Monoisotopic Mass: 223.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 36Ų

Experimental Properties

• PSA: 36.02